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Compound of Interest

Compound Name: L-167307

Cat. No.: B1673703

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of L-167307, a potent p38 kinase inhibitor. The information is compiled from various
sources to aid in further research and development of this compound.

Core Physicochemical Data

L-167307, with the chemical formula C22H17FN20S and a molecular weight of 392.45 g/mol , is
a solid powder at room temperature. While experimentally determined physicochemical
parameters are not widely published, predicted values provide a useful baseline for
understanding its behavior in various environments.
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Property Value Source

Molecular Formula C22H17FN20S Public Databases
Molecular Weight 392.45 g/mol Calculated

CAS Number 188352-45-6 Chemical Abstracts Service
Physical State Solid Powder Supplier Data

Boiling Point 567.4 £ 50.0 °C Predicted[1]

Density 1.38 £ 0.1 g/cm3 Predicted[1]

pKa 14.86 + 0.50 Predicted[1]

Information not available in
B quantitative terms. General
Solubility ) o Inferred
descriptors suggest solubility in

organic solvents.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of L-
167307 are not available in the public domain. However, standard methodologies for small
molecule inhibitors would be employed.

Melting Point Determination

A standard method for determining the melting point of a solid powder like L-167307 is the
capillary melting point method.

Workflow for Melting Point Determination:

Sample Preparation Instrument Setup Heating Observation Data Analysis
(Fine powder in capillary tube) (Melting point apparatus) (Slow, controlled ramp rate) (Record start and end of melting) (Report melting range)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Solubility Assessment

To determine the solubility of L-167307 in various solvents, a common method is the shake-

flask method.

Workflow for Solubility Assessment:

Excess solid added to solvent Equilibration Phase Separation Concentration Measurement Solubility Calculation
(Shaking at constant temperature) (Centrifugation or filtration) (e.g., HPLC, UV-Vis) (mg/mL or mol/L)

Click to download full resolution via product page

Caption: Workflow for Solubility Assessment.

pKa Determination

The pKa of a compound containing a pyridine moiety, such as L-167307, can be determined
using potentiometric titration or UV-Vis spectroscopy.

Workflow for pKa Determination (Potentiometric Titration):

Dissolve compound in solvent Titration with acid or base Monitor pH change Plot “‘Ta"°” curve Determme pka .
(pH vs. titrant volume) (Half-equivalence point)

Click to download full resolution via product page

Caption: Workflow for pKa Determination.

Biological Context: p38 Kinase Signaling Pathway

L-167307 is an inhibitor of p38 mitogen-activated protein kinase (MAPK). The p38 MAPK
signaling pathway is a crucial cascade involved in cellular responses to stress, inflammation,
and other external stimuli. Understanding this pathway is essential for contextualizing the

mechanism of action of L-167307.

p38 MAPK Signaling Pathway:
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Caption: p38 MAPK Signaling Pathway and the inhibitory action of L-167307.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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